molecular formula C21H20N2O2 B1271421 4-Cyano-1-N-Fmoc-piperidine CAS No. 391248-16-1

4-Cyano-1-N-Fmoc-piperidine

Cat. No. B1271421
CAS RN: 391248-16-1
M. Wt: 332.4 g/mol
InChI Key: RASKRSBORLJDKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyano-1-N-Fmoc-piperidine, also known as Fmoc-CN-piperidine, is a heterocyclic organic compound that contains a piperidine ring substituted with a cyano and an N-(9-fluorenylmethoxycarbonyl) protecting group. It has a molecular weight of 332.4 and its IUPAC name is 9H-fluoren-9-ylmethyl 4-cyano-1-piperidinecarboxylate .


Molecular Structure Analysis

The molecular formula of 4-Cyano-1-N-Fmoc-piperidine is C21H20N2O2 . It contains a piperidine ring, which is a six-membered ring with one nitrogen atom, substituted with a cyano group and an N-(9-fluorenylmethoxycarbonyl) protecting group.

Scientific Research Applications

Solid Phase Peptide Synthesis (SPPS)

“4-Cyano-1-N-Fmoc-piperidine” is used in the Fmoc strategy of Solid Phase Peptide Synthesis (SPPS), which is the most used strategy in SPPS and remains valid even forty years after its implementation . In this method, the C-terminal amino acid residue, masked with a temporary protecting group on the α-amino group and a semipermanent protecting group on the side chain, is coupled through its Cα-carboxylic acid group to a resin .

Deprotection Reagents

The deprotection step is crucial in order to secure a good quality product in Fmoc solid phase peptide synthesis. 9-Fluorenylmethoxycarbonyl (Fmoc) removal is achieved by a two-step mechanism reaction favored by the use of cyclic secondary amines .

Peptide Characterization

Peptides synthesized using “4-Cyano-1-N-Fmoc-piperidine” were characterized by high-performance liquid chromatography (HPLC), mass spectrometry and circular dichroism in order to determine purity, presence of byproducts, and the secondary structure of the resulting peptides .

Microwave-Assisted Peptide Synthesis

This compound is used in microwave-assisted peptide synthesis to investigate if the use of 4-methylpiperidine (4MP) or piperazine (PZ) is comparable in terms of efficiency with the use of piperidine (PP) and, therefore, can replace it .

Therapeutics and Research Purposes

Synthetic peptides are important as therapeutics and for a number of research purposes including cancer diagnosis and treatment, antibiotic drug development, epitope mapping, production of antibodies, and vaccine design .

Chemical Synthesis of Biologically Active Peptides

Chemical synthesis of biologically active peptides may provide enough material for additional study, structure-activity relationships, or result in new analogues with improved properties .

Mechanism of Action

The mechanism of action of 4-Cyano-1-N-Fmoc-piperidine in peptide synthesis involves the removal of the Fmoc group, which is achieved by a two-step mechanism reaction favored by the use of cyclic secondary amines .

It is stored at room temperature and is stable under normal shipping conditions .

Future Directions

Future research in the synthesis of 4-Cyano-1-N-Fmoc-piperidine is focused on finding less harmful and more efficient methods for Fmoc removal. One such method involves the use of diluted 4-methylpiperidine, which has been shown to be effective and less harmful to the environment and humans . Another direction is the use of ionic liquids for Fmoc removal, which can provide a complementary method for Fmoc deprotection in solution phase peptide synthesis .

properties

IUPAC Name

9H-fluoren-9-ylmethyl 4-cyanopiperidine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20N2O2/c22-13-15-9-11-23(12-10-15)21(24)25-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-12,14H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RASKRSBORLJDKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C#N)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00374096
Record name 4-Cyano-1-N-Fmoc-piperidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00374096
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

332.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Cyano-1-N-Fmoc-piperidine

CAS RN

391248-16-1
Record name 4-Cyano-1-N-Fmoc-piperidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00374096
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 391248-16-1
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.